Cas no 2228173-15-5 (2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid
• CAS No: 2228173-15-5
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6596901
• PubChem ID: 165834595
• Update Time: 2025-05-21

2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid
• 2228173-15-5
• EN300-1822425
• 2-[1-(2-fluoro-4-hydroxyphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C12H13FO3/c13-10-6-8(14)2-3-9(10)12(4-1-5-12)7-11(15)16/h2-3,6,14H,1,4-5,7H2,(H,15,16)
• InChI Key： LYNYDRQMKBNDIL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC(=O)O)CCC1)O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid

2-1-(2-Fluoro-4-Hydroxyphenyl)cyclobutylacetic Acid: A Comprehensive Overview

The compound 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid, identified by the CAS number 2228173-15-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically bicyclic compounds, and has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility, making it a subject of interest for researchers across multiple disciplines.

One of the most notable aspects of this compound is its structural complexity. The molecule consists of a cyclobutane ring fused with a phenolic group, which introduces both rigidity and flexibility into its structure. This balance is crucial for its interactions with biological systems, as evidenced by recent studies exploring its potential as a drug candidate. The presence of the fluorine atom at the 2-position of the phenolic ring adds an additional layer of functionality, enhancing its electronic properties and making it a valuable building block in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid. Scientists have developed novel synthetic pathways that allow for the efficient construction of this molecule, often employing catalytic cross-coupling reactions or ring-closing strategies. These methods not only improve yield but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, this compound has shown promise in several assays. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent. Additionally, its hydroxyl group provides opportunities for further functionalization, enabling researchers to explore derivatives with enhanced bioavailability and efficacy.

The integration of computational chemistry tools has further enriched our understanding of this compound. Molecular docking studies have revealed potential binding modes with target proteins, offering insights into its mechanism of action. Furthermore, quantum chemical calculations have provided detailed information about its electronic structure, which is critical for predicting reactivity and stability under various conditions.

From an environmental standpoint, the synthesis and application of 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 2-1-(2-fluoro-4-hydroxyphenyl)cyclobutylacetic acid represents a compelling example of how modern chemical research can unlock the potential of complex molecules. With ongoing advancements in synthesis techniques, biological evaluations, and computational modeling, this compound continues to be a focal point for innovation across diverse fields.